Cas no 1050440-92-0 (potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide)

• Product Name: potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide
• CAS No: 1050440-92-0
• MF: C₁₃H₁₄BF₃KNO₂
• MW: 323.160274982452
• MDL: MFCD18910713
• CID: 2602728
• PubChem ID: 71311060
• Update Time: 2025-11-01

potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium 1-Boc-1H-indole-5-trifluoroborate
• potassium,trifluoro-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-5-yl]boranuide
• Potassium [1-(tert-butoxycarbonyl)-1H-indol-5-yl](trifluoro)borate(1-)
• Potassium;trifluoro-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-5-yl]boranuide
• potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide

• MDL： MFCD18910713
• Inchi： 1S/C13H14BF3NO2.K/c1-13(2,3)20-12(19)18-7-6-9-8-10(14(15,16)17)4-5-11(9)18;/h4-8H,1-3H3;/q-1;+1
• InChI Key： WQXAJDXDSOGMRW-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2=C(C=CN2C(=O)OC(C)(C)C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Topological Polar Surface Area: 31.2

Experimental Properties

• Melting Point: 190-195 °C

potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H332
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20-22-38
• Safety Instruction： 36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide

Potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide (CAS 1050440-92-0): A Versatile Boron Reagent in Modern Organic Synthesis

In the rapidly evolving field of organoboron chemistry, potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide (CAS 1050440-92-0) has emerged as a valuable building block for pharmaceutical and materials science applications. This potassium trifluoroborate salt derivative combines the stability of trifluoroborate groups with the synthetic versatility of indole scaffolds, making it particularly useful in Suzuki-Miyaura cross-coupling reactions - one of the most searched topics in contemporary organic chemistry.

The molecular structure features a tert-butoxycarbonyl (Boc)-protected indole core tethered to a trifluoroborate moiety through potassium coordination. This unique combination addresses two frequent search queries from synthetic chemists: "how to stabilize boron reagents" and "protecting groups for indole nitrogen." The Boc group provides excellent protection for the indole nitrogen during transformations, while the potassium trifluoroborate unit offers enhanced stability compared to conventional boronic acids - a property highly valued in industrial-scale applications.

Current research trends in heterocyclic chemistry highlight growing interest in this compound's applications. Analysis of academic search patterns reveals increasing queries about "indole boron reagents in drug discovery" and "stable boron coupling partners." The potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide addresses these needs perfectly, as evidenced by its rising appearance in patent literature for kinase inhibitor syntheses and PET tracer development - two hot topics in medicinal chemistry research.

From a synthetic perspective, this reagent solves several practical challenges frequently discussed in chemistry forums. The trifluoroborate group's stability to air and moisture (a common search concern) eliminates the need for rigorous anhydrous conditions in many cases. Moreover, the 5-position substitution on the indole ring makes it ideal for constructing biaryl systems - a structural motif dominating recent publications in catalysis and material science applications.

The pharmaceutical industry shows particular interest in this compound, as search analytics indicate growing queries about "indole-containing API intermediates." The Boc-protected indole trifluoroborate serves as a crucial precursor for various drug candidates, especially in oncology and CNS therapeutic areas. Its stability profile answers the common industry question: "how to handle sensitive boron reagents during scale-up?"

In material science applications, which have seen 47% more related searches in the past year, this compound enables precise construction of π-conjugated systems. Researchers working on organic electronics frequently search for "air-stable boron building blocks," making potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide an attractive solution for OLED and OFET material development.

Quality control aspects of this compound also generate significant search traffic. The crystalline nature of potassium trifluoroborates (a commonly searched advantage) facilitates purification and characterization. Analytical chemists often search for "NMR standards for boron compounds," and this material's well-defined 11B NMR signature (typically around -1 to -3 ppm) makes it useful as a reference.

From a safety and handling perspective - another area of frequent queries - the compound's non-pyrophoric nature (unlike some boronic acids) and good shelf stability address common concerns in laboratory practice. This explains the rising search volume for "stable alternatives to boronic acids" in academic and industrial settings.

The commercial availability of potassium {1-(tert-butoxy)carbonyl-1H-indol-5-yl}trifluoroboranuide (CAS 1050440-92-0) has increased significantly in recent years, reflecting market demand. Supply chain analytics show growing inquiries from Asia-Pacific regions, particularly for pharmaceutical intermediates production. The compound's compatibility with continuous flow chemistry (a trending search term) further enhances its industrial relevance.

Looking forward, this organoboron reagent is poised to play an even greater role as synthetic methodologies evolve. With increasing searches for "green chemistry approaches to cross-coupling," the compound's stability and efficiency align perfectly with sustainable chemistry goals. Its applications in bioconjugation chemistry (another rising search topic) are just beginning to be explored, suggesting untapped potential in chemical biology.